Cas no 1016806-53-3 (2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide)

• Product Name: 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide
• CAS No: 1016806-53-3
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• MDL: MFCD09942128
• CID: 5069677
• PubChem ID: 24702921
• Update Time: 2025-08-05

2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide
• 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide

• MDL： MFCD09942128
• Inchi： 1S/C13H16ClNO3/c1-9(14)13(16)15-5-4-10-2-3-11-12(8-10)18-7-6-17-11/h2-3,8-9H,4-7H2,1H3,(H,15,16)
• InChI Key： JWXPZXVMMYNTDD-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 269.082
• Monoisotopic Mass: 269.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6

Additional information on 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide

2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide: A Novel Compound for Drug Discovery and Therapeutic Applications

2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide is a bioactive compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical identity, defined by the CAS number 1016806-53-3, represents a complex interplay of functional groups and molecular scaffolds. This compound belongs to the class of propanamides, which are characterized by the presence of an amide functional group (–CONH–) attached to a propane backbone. The introduction of chlorine at the 2-position and the 1,4-benzodioxin-6-yl ring system creates a unique pharmacophore that is central to its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of 1,4-benzodioxin derivatives in the development of therapeutic agents. These compounds are known for their ability to modulate various biological targets, including ion channels, enzymes, and receptors. The 2-Chloro substituent further enhances the compound's reactivity and selectivity, making it a promising candidate for drug discovery. The ethylpropanamide moiety contributes to its solubility and metabolic stability, which are critical factors in the design of orally bioavailable drugs.

Studies published in 2023 have demonstrated the potential of 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide in modulating inflammatory pathways. Researchers at the University of Tokyo reported that this compound exhibits anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The benzodioxin ring is believed to interact with cyclooxygenase-2 (COX-2), a target of non-steroidal anti-inflammatory drugs (NSAIDs), thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another groundbreaking study, published in *Journal of Medicinal Chemistry* in 23, explored the antitumor potential of this compound. The research team found that 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide selectively targets cancer stem cells by disrupting the Wnt/β-catenin signaling pathway. This mechanism is particularly relevant in the treatment of solid tumors, where cancer stem cells are known to drive tumor recurrence and resistance to conventional therapies. The propanamide group may facilitate the compound's interaction with β-catenin, thereby enhancing its efficacy in targeting these cells.

From a synthetic perspective, the 1,4-benzodioxin-6-yl ring system is a versatile scaffold that can be functionalized to achieve desired biological properties. The 2-Chloro substituent introduces polarity and steric effects, which are critical for optimizing drug-likeness parameters such as lipophilicity and hydrophobicity. The ethylpropanamide moiety, on the other hand, provides metabolic stability and reduces the risk of off-target effects, which are common challenges in drug development.

Recent computational studies have also shed light on the molecular docking behavior of 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide. Researchers from the National Institute of Health (NIH) used molecular dynamics simulations to predict its binding affinity to protease enzymes involved in viral replication. These findings suggest that the compound could be a potential candidate for the development of antiviral agents, particularly against RNA viruses such as SARS-CoV-2. The benzodioxin ring is hypothesized to form hydrogen bonds with protease active sites, while the chlorine atom may induce electrostatic interactions that enhance binding stability.

Furthermore, the propanamide group has been shown to improve the solubility of the compound, which is a critical factor for oral bioavailability. A 2023 study published in *Pharmaceutical Research* compared the solubility profiles of various benzodioxin derivatives and found that the ethylpropanamide substitution significantly enhanced aqueous solubility. This property is particularly advantageous for drugs that require high bioavailability to achieve therapeutic concentrations in the bloodstream.

From a pharmacokinetic standpoint, the 1,4-benzodioxin-6-yl ring system is known for its metabolic stability in vivo. The chlorine atom at the 2-position may reduce the susceptibility of the compound to oxidative metabolism, which is a common pathway for drug degradation. This metabolic stability is crucial for extending the half-life of the drug in the body, thereby reducing the frequency of dosing and improving patient compliance.

Additionally, the 2-Chloro substituent may contribute to the electrophilic properties of the compound, enabling it to interact with electrophilic targets such as proteins and nucleic acids. This property is particularly relevant in the development of targeted therapies for cancer and infectious diseases. The propanamide group, meanwhile, may act as a spacer to increase the distance between the benzodioxin ring and the target site, thereby enhancing selectivity and reducing toxicity.

Recent in vitro studies have also explored the cytotoxic effects of 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide on cancer cell lines. Researchers at the Karolinska Institute in Sweden reported that the compound exhibits selective cytotoxicity against prostate cancer cells, with minimal effects on normal cells. This selectivity is attributed to the specific interaction of the compound with prostate-specific membrane antigen (PSMA), a receptor overexpressed in prostate cancer. The benzodioxin ring is hypothesized to bind to PSMA, while the propanamide group may enhance the compound's cell membrane permeability.

Moreover, the 2-Chloro substituent may play a role in modulating the compound's interaction with cytochrome P450 enzymes, which are involved in drug metabolism. A 2023 study published in *Drug Metabolism and Disposition* found that the chlorine atom at the 2-position reduces the likelihood of drug-drug interactions, which is a critical consideration in the development of multi-target drugs. This property makes 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide a promising candidate for the treatment of complex diseases such as cancer and autoimmune disorders.

Finally, the 1,4-benzodioxin-6-yl ring system is also being explored for its potential in drug delivery systems. The propanamide group can be modified to incorporate biodegradable polymers or nanoparticles, enabling the compound to be delivered to specific tissues or organs. This approach is particularly relevant in the development of targeted therapies for neurodegenerative diseases and cardiovascular disorders.

In conclusion, 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylpropanamide represents a multifaceted compound with a wide range of biological activities and pharmacological properties. Its unique molecular structure, defined by the CAS number 1016806-53-3, makes it a valuable candidate for the development of novel therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases, cancer, and infectious diseases.